Cas no 63521-90-4 (Acetic acid, (methylthio)-, anhydride)

• Product Name: Acetic acid, (methylthio)-, anhydride
• CAS No: 63521-90-4
• MF: C₆H₁₀O₃S₂
• MW: 194.271799564362
• CID: 426235
• PubChem ID: 13619237
• Update Time: 2025-04-19

Acetic acid, (methylthio)-, anhydride Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (methylthio)-, anhydride
• (2-methylsulfanylacetyl) 2-methylsulfanylacetate
• DTXSID50545173
• (Methylsulfanyl)acetic anhydride
• SCHEMBL10900862
• 63521-90-4

• Inchi： 1S/C6H10O3S2/c1-10-3-5(7)9-6(8)4-11-2/h3-4H2,1-2H3
• InChI Key： KSLOWBCNYMHGGH-UHFFFAOYSA-N
• SMILES： S(C)CC(=O)OC(CSC)=O

Computed Properties

• Exact Mass: 194.0072
• Monoisotopic Mass: 194.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 43.37